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Compound of Interest

Compound Name:
1H-Inden-1-one, 2,3-dihydro-5-

methyl-4-nitro-

CAS No.: 66773-14-6

Cat. No.: B3055770

Get Quote

Executive Summary & Structural Context[1][2][3][4]
In medicinal chemistry, the indanone core is a "privileged structure," serving as a precursor for

anti-inflammatory agents, acetylcholinesterase inhibitors (Alzheimer's research), and

agrochemicals. The introduction of a nitro group at the C4 position of 5-methyl-1-indanone is

synthetically demanding due to the directing effects of the aromatic substituents.

The Core Challenge: Nitration of 5-methyl-1-indanone typically yields a mixture of two primary

regioisomers:

Target:4-nitro-5-methyl-1-indanone (Sterically crowded, often the minor product without

optimized conditions).

Alternative (Impurity):6-nitro-5-methyl-1-indanone (Less sterically hindered).

Reliable differentiation between these isomers cannot rely solely on Mass Spectrometry

(identical MW: 191.18 Da). This guide prioritizes NMR spectroscopy and NOE (Nuclear

Overhauser Effect) experiments as the gold standard for performance validation.
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Structural Analysis & Theoretical Basis
To validate the specific isomer 2,3-dihydro-5-methyl-4-nitro-1H-Inden-1-one, one must

understand the proton environments on the aromatic ring.

Structure: 1-Indanone core.[1][2]

Substituents: Methyl at C5, Nitro at C4.

Remaining Aromatic Protons: H6 and H7.

The "Smoking Gun" Distinction
The performance of your characterization relies on identifying the coupling pattern of the

remaining aromatic protons.

Feature Target: 4-Nitro Isomer Alternative: 6-Nitro Isomer

Proton Positions
H6 and H7 are adjacent

(Ortho).

H4 and H7 are separated by

substituents (Para).

Coupling Constant (

)
~7.5 – 8.5 Hz (Strong doublet).

< 1.0 Hz (Singlet or weak

meta-coupling).

NOE Signal
NOE between Methyl (C5) and

H6.

NOE between Methyl (C5) and

H4.

Comparative Spectroscopic Analysis
A. Nuclear Magnetic Resonance (NMR) Performance
Methodology: 400 MHz or higher, CDCl3 solvent, TMS internal standard.

1H NMR Signature (Target Molecule)
Aromatic Region (7.0 - 8.0 ppm): You must observe an AB system. Two doublets interacting

with a coupling constant (

) of approximately 8.0 Hz.[3] This confirms the protons are neighbors (H6 and H7).
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Methyl Group (2.3 - 2.6 ppm): A sharp singlet. In the 4-nitro isomer, this methyl group is

flanked by the nitro group (C4) and a proton (C6).

Aliphatic Ring (2.6 - 3.2 ppm): Two triplets (or multiplets) corresponding to the C2 and C3

methylene protons.

1H NMR Signature (Alternative 6-Nitro Isomer)
Aromatic Region: Two distinct singlets. Since H4 and H7 are para to each other, they do not

split each other significantly.

Differentiation: If your spectrum shows two singlets in the aromatic region, you have isolated

the wrong isomer (or a mixture).

B. Infrared (IR) Spectroscopy
Methodology: FT-IR (ATR or KBr pellet).

Carbonyl (

): The nitro group is electron-withdrawing. Compared to the precursor (5-methyl-1-indanone,

cm

), the 4-nitro derivative will show a shift to higher wavenumbers (

cm

) due to the inductive effect, though conjugation effects can vary this.

Nitro (

): Distinct symmetric and asymmetric stretches at 1530 cm

and 1350 cm

. These bands are absent in the non-nitrated precursor.

C. Mass Spectrometry (MS)
Methodology: GC-MS (EI) or LC-MS (ESI).
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Molecular Ion (

): 191 m/z.

Ortho Effect (Fragmentation): The 4-nitro isomer has the nitro group spatially close to the C3

methylene protons (peri-interaction) and the C5 methyl. Under Electron Impact (EI), "ortho

effects" often lead to unique fragmentation pathways, such as the loss of an OH radical (

) if a rearrangement occurs involving the nitro oxygen and benzylic hydrogens. The 6-nitro
isomer lacks this specific proximity to the C3 bridgehead.

Data Presentation: Performance Comparison
The following table contrasts the target molecule with its primary alternative (regioisomer) and

precursor.

Parameter
Target: 5-Me-4-NO2-

Indanone

Alternative: 5-Me-6-

NO2-Indanone

Precursor: 5-Me-

Indanone

Molecular Weight 191.18 191.18 146.19

Aromatic 1H NMR
2 Doublets (

Hz)
2 Singlets Multiplet (3H)

NOE Correlation
Me(C5)

H6 (Ortho)

Me(C5)

H4 (Ortho)

Me(C5)

H4 & H6

Melting Point
High (

C)

High (

C)
C

C=O[1][4][5][6] IR

Shift
cm cm cm

Synthetic Yield
Often Lower (Steric

hindrance)

Often Higher (Less

hindered)
N/A (Starting Material)

*Note: Nitro-indanones generally exhibit high melting points. Exact values depend on

recrystallization solvent and purity.
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Experimental Protocols
Workflow: Regio-Controlled Characterization
This protocol ensures you are not characterizing a mixture.

Crude Isolation: Following nitration (e.g., KNO3/H2SO4), quench reaction on ice. Extract

with DCM.[7]

TLC Screening: Use Hexane:Ethyl Acetate (80:20). The 4-nitro isomer (more polar/chelated)

often has a slightly different Rf than the 6-nitro isomer.

Purification: Flash column chromatography is mandatory. Recrystallization alone often co-

crystallizes isomers.

Validation: Perform 1H NMR on fractions. Combine only those showing clear doublet

coupling in the aromatic region.

Visualization of Structural Logic (NOE)
The following diagram illustrates the Nuclear Overhauser Effect (NOE) correlations necessary

to prove the structure.

Target:
5-Methyl-4-Nitro

Proton H6
(Signal Enhancement)

Strong NOE
(Spatial Proximity)

Proton H4
(Signal Enhancement)

NO NOE
(Blocked by Nitro)

Alternative:
5-Methyl-6-Nitro

NO NOE
(Blocked by Nitro)

Strong NOE
(Spatial Proximity)

Methyl Group
(Irradiated)

Present in

Present in

Click to download full resolution via product page

Caption: Diagnostic NOE correlations. Irradiating the Methyl group reveals adjacent protons. In

the Target (4-nitro), the Methyl is adjacent to H6. In the Isomer (6-nitro), the Methyl is adjacent

to H4.
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Visualization: Analytical Workflow

Crude Reaction Mixture
(Nitration of 5-Me-Indanone)

TLC Screening
(Hex/EtOAc)

Flash Chromatography

Analyze Fractions via NMR

Fraction A:
Aromatic Singlets

Para Pattern

Fraction B:
Aromatic Doublets (J~8Hz)

Ortho Pattern

REJECT
(6-Nitro Isomer)

ACCEPT
(4-Nitro Target)

Click to download full resolution via product page

Caption: Decision tree for purification. NMR coupling patterns are the critical "gate" for

accepting the correct fraction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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